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Compound of Interest

Compound Name: 4,4-Dimethoxybut-3-en-2-one

CAS No.: 50473-61-5

Cat. No.: B1611132

Get Quote

Executive Summary & Compound Identity
4,4-Dimethoxybut-3-en-2-one (CAS: 50473-61-5) is a conjugated enone featuring a terminal

ketene acetal moiety. It is chemically distinct from its saturated precursor, 4,4-dimethoxy-2-

butanone (CAS: 5436-21-5), which is frequently used as a stable surrogate.

While the saturated acetal is a stable liquid at room temperature, the unsaturated but-3-en-2-

one analog exhibits significant thermodynamic instability due to its high electron density and

sensitivity to acid-catalyzed hydrolysis. It serves as a potent 1,3-dielectrophile equivalent and a

dienophile in inverse-electron-demand Diels-Alder reactions.
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Feature
4,4-Dimethoxybut-3-en-2-

one
4,4-Dimethoxy-2-butanone

Structure

Classification
Push-Pull Enone (Ketene

Acetal) -Keto Acetal

State (RT)
Low-melting solid / Viscous

liquid
Clear liquid

Stability Low (Cold chain required) High (Stable at RT)

Reactivity
Nucleophilic alkene / Michael

Acceptor
Masked 1,3-dicarbonyl

Structural Thermodynamics: The "Push-Pull" Effect
The thermodynamic profile of 4,4-dimethoxybut-3-en-2-one is defined by the competition

between resonance stabilization and steric strain.

Electronic Stabilization
The molecule is a classic "push-pull" alkene. The electron-donating methoxy groups (push) at

C4 conjugate with the electron-withdrawing acetyl group (pull) at C2. This creates a polarized

-system with significant zwitterionic character, which lowers the double bond rotation barrier but
increases susceptibility to nucleophilic attack at C2 and electrophilic attack at C3.

Figure 1: Resonance Stabilization of the Push-Pull System

Neutral Form
Me-C(=O)-CH=C(OMe)2

Zwitterionic Form A
Me-C(O-)=CH-C+(OMe)2

 π-donation Zwitterionic Form B
Me-C(O-)=CH-C(=O+Me)(OMe)

 Resonance
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Thermodynamic Vulnerability
Despite resonance stabilization, the compound is thermodynamically unstable relative to its

hydrolysis products. The formation of the strong
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bond in the hydrolysis product (methyl acetoacetate derivative) drives the equilibrium toward
decomposition in the presence of water.

Degradation Pathways & Kinetics
The primary degradation vectors are acid-catalyzed hydrolysis and thermal polymerization.

Hydrolytic Degradation Mechanism
The enol ether moiety is extremely sensitive to protonation. Even trace atmospheric moisture,

catalyzed by acidic impurities (or glass surface acidity), initiates rapid hydrolysis.

Mechanism:

Protonation: The

-carbon (C3) is protonated, generating a resonance-stabilized oxocarbenium ion.

Hydration: Water attacks the C4 position.

Elimination: Methanol is eliminated, leading to the

-keto ester or amide (depending on conditions).
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Figure 2: Acid-Catalyzed Hydrolysis Pathway

4,4-Dimethoxybut-3-en-2-one
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[Me-C(OH)=CH-C+(OMe)2]
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 Nucleophilic Attack

+ H2O
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Thermal Polymerization
At temperatures >25°C, the compound risks spontaneous polymerization or dimerization,

particularly in concentrated neat forms. The "push-pull" nature allows it to act as both a

nucleophile and an electrophile, facilitating self-condensation.

Handling & Storage Protocols
To maintain chemical integrity, strict "Cold Chain" protocols must be enforced.

Storage Specifications
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Parameter Requirement Rationale

Temperature -20°C (Freezer)
Inhibits thermal polymerization

and hydrolysis kinetics.

Atmosphere Argon or Nitrogen
Prevents moisture ingress

(hydrolysis) and oxidation.

Container Amber Glass, Teflon-lined cap
Blocks UV light; prevents

leaching of alkali from glass.

Stabilizers
Trace

(Optional)

Scavenges trace acids that

catalyze hydrolysis.

Quality Control (Stability-Indicating Method)
Before use in critical synthesis, purity should be verified. The presence of methyl acetoacetate

or methanol indicates degradation.

Protocol: 1H NMR Validation

Solvent:

(Neutralized with basic alumina to prevent acid hydrolysis in the tube).

Key Signals:

Target: Vinyl proton singlet at

ppm.

Impurity: Methylene doublet of the saturated acetal (

ppm) or methyl acetoacetate signals.

Acceptance Criteria: >95% integration of the vinyl signal relative to methoxy signals.

Experimental Application: In Situ Generation
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Due to the instability of the isolated enone, it is often generated in situ from the stable saturated

acetal (4,4-dimethoxy-2-butanone).

Protocol: In Situ Generation for Heterocycle Synthesis
This method avoids the isolation of the unstable enone, utilizing the thermodynamic drive of the

final cyclization to pull the equilibrium.

Precursor: Dissolve 4,4-dimethoxy-2-butanone (1.0 equiv) in anhydrous toluene.

Reagent: Add DMF-DMA (N,N-Dimethylformamide dimethyl acetal) or a catalytic Lewis Acid (

).

Elimination: Heat to 80°C. The saturated acetal eliminates methanol to transiently form the

reactive enone species.

Trapping: The nucleophile (e.g., hydrazine, guanidine) intercepts the transient enone,

forming pyrazoles or pyrimidines.

Figure 3: In Situ Generation Workflow
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Source:National Institutes of Health (PMC) Context: Describes the use of 4,4-dimethoxy-3-
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buten-2-one as a dienophile and its reactivity profile.

Regioselective synthesis of fluorinated salicylates and pyran-4-ones. Source:Journal of

Fluorine Chemistry Context: Details the synthesis and handling of fluorinated analogs of the

title compound, highlighting stability trends.

4,4-Dimethoxy-2-butanone as 1,3-Dielectrophylic Building Block. Source:Crimson Publishers

Context: Discusses the saturated precursor and its conversion to active species.

Safety Data Sheet: 4,4-Dimethoxy-2-butanone. Source:Fisher Scientific Context: Handling

data for the commercial precursor.

To cite this document: BenchChem. [Thermodynamic Stability of 4,4-Dimethoxybut-3-en-2-
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[https://www.benchchem.com/product/b1611132/docs#thermodynamic-stability-of-4-4-
dimethoxybut-3-en-2-one-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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